1-(2-Fluorophenyl)propan-1-ol
CAS No.: 156022-15-0
Cat. No.: VC21168650
Molecular Formula: C9H11FO
Molecular Weight: 154.18 g/mol
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 156022-15-0 |
---|---|
Molecular Formula | C9H11FO |
Molecular Weight | 154.18 g/mol |
IUPAC Name | 1-(2-fluorophenyl)propan-1-ol |
Standard InChI | InChI=1S/C9H11FO/c1-2-9(11)7-5-3-4-6-8(7)10/h3-6,9,11H,2H2,1H3 |
Standard InChI Key | MCENMZBHIHBHPB-UHFFFAOYSA-N |
SMILES | CCC(C1=CC=CC=C1F)O |
Canonical SMILES | CCC(C1=CC=CC=C1F)O |
Introduction
1-(2-Fluorophenyl)propan-1-ol is an organic compound with the molecular formula C9H11FO and a molecular weight of 154.18 g/mol . It is a propanol derivative, featuring a fluorine atom on the phenyl ring, which significantly influences its chemical and biological properties. This compound is used as an intermediate in organic synthesis and is particularly relevant in pharmaceutical applications .
Applications in Organic Synthesis
1-(2-Fluorophenyl)propan-1-ol serves as a versatile intermediate in organic synthesis. Its applications include:
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Pharmaceutical Intermediates: It is used in the synthesis of various pharmaceutical compounds due to its unique structural features and reactivity .
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Organic Synthesis: The compound's functional groups allow it to participate in a wide range of chemical reactions, making it useful for synthesizing complex molecules.
Synthesis Methods
Several methods can be employed to synthesize 1-(2-Fluorophenyl)propan-1-ol, although detailed procedures are not widely documented in the available literature. Generally, synthesis involves the reaction of appropriate starting materials under controlled conditions to yield the desired product.
Comparison with Similar Compounds
1-(2-Fluorophenyl)propan-1-ol can be compared with other fluorinated or halogenated compounds in terms of its structural features and potential applications:
Storage and Handling
1-(2-Fluorophenyl)propan-1-ol should be stored in a cool, dry place and kept away from oxidizing agents to prevent degradation . Proper handling and storage conditions are crucial to maintain its purity and stability.
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